Cas no 584555-10-2 (2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline)

• Product Name: 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline
• CAS No: 584555-10-2
• MF: C₂₆H₂₈N₄O
• MW: 412.526725769043
• CID: 839280
• PubChem ID: 10287730
• Update Time: 2025-05-19

2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline
• 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)-piperazin-1-yl)ethoxy)quinoline
• Quinoline, 2-methyl-5-[2-[4-(8-quinolinylmethyl)-1-piperazinyl]ethoxy]-
• ANW-60391
• CHEMBL425190
• CTK8B8453
• MolPort-019-879-313
• SB-714786
• SureCN6400107
• 5-[2-[4-(Quinolin-8-ylmethyl)piperazin-1-yl]ethoxy]-2-methylquinoline
• SB 714786
• SCHEMBL6400107
• BDBM50412120
• Q27088739
• 2-Methyl-5-(2-{4-[(quinolin-8-yl)methyl]piperazin-1-yl}ethoxy)quinoline
• 584555-10-2
• BCP09749
• AKOS015842502
• SB714786
• GTPL77
• DTXSID50437786
• SB 271046A
• 2-methyl-5-[2-[4-(quinolin-8-ylmethyl)piperazin-1-yl]ethoxy]quinoline

• MDL： MFCD19982820
• Inchi： 1S/C26H28N4O/c1-20-10-11-23-24(28-20)8-3-9-25(23)31-18-17-29-13-15-30(16-14-29)19-22-6-2-5-21-7-4-12-27-26(21)22/h2-12H,13-19H2,1H3
• InChI Key： RMCSKUADBRROSI-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2C1=CC=C(C)N=2)CCN1CCN(CC2=CC=CC3=CC=CN=C23)CC1

Computed Properties

• Exact Mass: 412.22654
• Monoisotopic Mass: 412.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline

Introduction to 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline (CAS No. 584555-10-2)

2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline, identified by its CAS number 584555-10-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in medicinal chemistry. The presence of multiple functional groups, including a quinoline core, a piperazine moiety, and an ethoxy side chain, contributes to its unique chemical properties and reactivity.

The quinoline scaffold is a well-known pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. In particular, the quinolin-8-ylmethyl group in this compound's structure suggests possible interactions with biological targets such as enzymes and receptors. The piperazine ring, on the other hand, is frequently incorporated into drugs due to its ability to modulate neurotransmitter systems, making it relevant for central nervous system (CNS) therapies. The ethoxy group at the 5-position of the quinoline ring further diversifies the molecule's chemical profile, potentially influencing its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that compounds with similar structures to 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline may exhibit potent activity against various disease targets. For instance, research has shown that quinoline derivatives can interfere with bacterial DNA gyrase and topoisomerase II, key enzymes involved in bacterial replication. Additionally, the piperazine moiety has been associated with modulation of serotonin and dopamine receptors, which are implicated in conditions such as depression and schizophrenia.

The synthesis of 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The presence of sensitive groups such as the piperazine ring necessitates conditions that prevent unwanted side reactions while maintaining regioselectivity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of producing such complex molecules.

In vitro studies have begun to explore the potential therapeutic applications of 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline. Initial experiments have shown promising results in inhibiting certain kinases associated with cancer cell proliferation. The quinoline core interacts with ATP-binding sites on these kinases, disrupting their function and leading to apoptosis. Furthermore, the piperazine group may enhance drug penetration across the blood-brain barrier, making it a candidate for treating neurological disorders. These findings are particularly exciting given the growing demand for targeted therapies that minimize off-target effects.

The pharmacokinetic properties of 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline are also under investigation to assess its suitability for clinical development. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways are critical determinants of a drug's efficacy and safety profile. Computational tools are being employed to predict these properties early in the discovery process, allowing for rapid screening of promising candidates. Preliminary data suggest that modifications to the ethoxy side chain could improve solubility while maintaining biological activity.

One of the most exciting aspects of studying compounds like 2-Methyl-5-(2-(4-(quinolin-8-ylmethyl)piperazin-1-yl)ethoxy)quinoline is their potential for structural diversification. By systematically modifying functional groups or exploring different substituents on the quinoline core or piperazine ring, researchers can generate libraries of derivatives with tailored properties. This approach leverages high-throughput screening technologies to identify lead compounds with optimal pharmacological profiles. Such efforts are essential for addressing unmet medical needs and developing next-generation therapeutics.

The role of CAS No. 584555-10-2 in this context is not just as an identifier but as a reference point for further chemical exploration. Researchers often use known compounds as starting points for synthesizing new derivatives or analogs based on their established biological activity or structural features. This strategy accelerates the drug discovery process by leveraging existing knowledge about molecular interactions and pharmacokinetic behavior.

As research continues to uncover new applications for quinoline derivatives like 2-Methyl-5-(2-(4-(quinolin-8-yli...